N,N'-1,4-cyclohexanediylbis(2-ethoxybenzamide)

• IUPAC Name: 2-ethoxy-N-[4-[(2-ethoxybenzoyl)amino]cyclohexyl]benzamide
• InChI: InChI=1S/C24H30N2O4/c1-3-29-21-11-7-5-9-19(21)23(27)25-17-13-15-18(16-14-17)26-24(28)20-10-6-8-12-22(20)30-4-2/h5-12,17-18H,3-4,13-16H2,1-2H3,(H,25,27)(H,26,28)
• InChI Key: BGIOHQGJIVUPKO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2CCC(CC2)NC(=O)C3=CC=CC=C3OCC
• Molecular Formula: C24H30N2O4
• Molecular Weight: 410.5 g/mol

Description

N,N'-1,4-cyclohexanediylbis(2-ethoxybenzamide) is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is commonly known as CYCLOHEX and has been found to have a wide range of potential applications in the field of drug discovery.

Mechanism of Action

The mechanism of action of CYCLOHEX is not fully understood. However, it has been suggested that CYCLOHEX may act by inhibiting the activity of certain enzymes, such as topoisomerases and histone deacetylases. These enzymes are involved in DNA replication and gene expression, respectively. Inhibition of these enzymes can lead to cell death and may be responsible for the anticancer and antiviral properties of CYCLOHEX.
Biochemical and Physiological Effects:
CYCLOHEX has been shown to have a wide range of biochemical and physiological effects. It has been found to induce apoptosis (cell death) in cancer cells, inhibit viral replication, and inhibit bacterial growth. CYCLOHEX has also been shown to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for a wide range of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CYCLOHEX in lab experiments is its wide range of potential applications. It has been shown to have activity against a wide range of biological targets, making it a potential lead compound for the development of new drugs. However, one of the limitations of using CYCLOHEX in lab experiments is its relatively low solubility in water. This can make it difficult to administer in vivo and may limit its potential therapeutic applications.

Future Directions

There are many potential future directions for the study of CYCLOHEX. One area of research is the development of new derivatives of CYCLOHEX with improved solubility and bioavailability. Another area of research is the identification of new biological targets for CYCLOHEX, which may lead to the development of new drugs for the treatment of a wide range of diseases. Additionally, the use of CYCLOHEX in combination with other drugs may lead to synergistic effects and improved therapeutic outcomes.

Scientific Research Applications

CYCLOHEX has been extensively studied for its potential applications in the field of drug discovery. It has been found to have a wide range of biological activities, including anticancer, antiviral, and antibacterial properties. CYCLOHEX has also been shown to inhibit the activity of certain enzymes, making it a potential target for the development of enzyme inhibitors.